BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Functionalization of Chitosan
with (3-(Nicotinamido)phenyl)boronic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

(3-(Nicotinamido)phenyl)boronic
Compound Name:

acid
CAS No.: 109445-19-4
Cat. No.: B2388569

Get Quote

Scientific Rationale & Mechanism
The Challenge: pKa Mismatch

Standard Phenylboronic Acid (PBA) has a pKa of ~8.[1]8. It exists primarily in a trigonal,
uncharged form at physiological pH (7.4), which binds glucose poorly.[1] To effectively bind
glucose (and trigger drug release), PBA must be in its tetrahedral, anionic boronate form.[1]

The Solution: Nicotinamide-PBA Conjugate

By introducing an electron-withdrawing Nicotinamide (pyridine-3-carboxamide) group at the
meta-position of the phenyl ring, the electron density on the boron atom is reduced. This lowers
the pKa of the boronic acid to ~7.0-7.4, enabling:

» High Glucose Sensitivity: Significant equilibrium shift to the anionic form at pH 7.4.[1]

o Self-Regulated Release: Glucose competitively displaces the Chitosan-Boronate crosslinks,
triggering matrix swelling and payload (e.g., insulin) release.[1]
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Functionalization Strategy

Since the native (3-(Nicotinamido)phenyl)boronic acid molecule lacks a direct reactive
handle (like a free carboxyl or aldehyde) for covalent attachment to Chitosan's amine groups,
this protocol employs a Reactive Linker Strategy.[1] We synthesize a Carboxyl-functionalized
NPBA derivative (using Pyridine-3,5-dicarboxylic acid) to enable robust EDC/NHS coupling to
Chitosan.[1]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for synthesizing the reactive Nicotinamide-PBA ligand and its covalent
grafting onto Chitosan, followed by glucose-triggered release application.

Materials & Reagents
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Component

Grade/Specification

Role

Chitosan (CS)

Low MW (50-190 kDa), 75-
85% Deacetylation

Polymeric Backbone

3-Aminophenylboronic acid (3-
APBA)

>98% Purity

Glucose Sensing Moiety

Pyridine-3,5-dicarboxylic acid

>97% (Diniconic Acid)

Linker (Provides Nicotinamide
core + COOH handle)

EDCI[2][3][4][5]-HCI

Reagent Grade

Carboxyl Activator (Zero-length

crosslinker)

NHS

Reagent Grade

Stabilizes Active Ester

Dicyclohexylcarbodiimide
(DCC)

Synthesis Grade

Coupling Agent (Phase 1)

Dialysis Tubing

MWCO 12-14 kDa

Purification

Detailed Protocols
Phase 1: Synthesis of Carboxyl-Functionalized NPBA

Ligand

Objective: To create a Nicotinamide-PBA derivative with a free carboxylic acid group for

attachment to Chitosan.

o Reactant Prep: Dissolve Pyridine-3,5-dicarboxylic acid (1.67 g, 10 mmol) in anhydrous DMF

(20 mL).

e Activation: Add DCC (2.06 g, 10 mmol) and NHS (1.15 g, 10 mmol). Stir at 0°C for 1 houir,

then at room temperature (RT) for 4 hours.

o Note: This activates the carboxyl groups.[1] We aim for mono-activation to prevent

crosslinking two APBA molecules.[1] Using a slight excess of the diacid helps favor the

mono-amide product.[1]

e Coupling: Add 3-Aminophenylboronic acid (1.37 g, 10 mmol) dissolved in DMF dropwise.
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e Reaction: Stir under Nitrogen atmosphere at RT for 24 hours.

« Purification: Filter off the dicyclohexylurea (DCU) byproduct. Concentrate the filtrate under
vacuum.[1] Precipitate in cold diethyl ether.

» Validation: Verify structure via tH-NMR (DMSO-d6). Look for amide proton (~10.5 ppm) and
aromatic protons of both pyridine and phenyl rings.[1]

o Product:5-((3-boronophenyl)carbamoyl)nicotinic acid (referred to as COOH-NPBA).

Phase 2: Functionalization of Chitosan (Grafting)

Objective: Covalent attachment of COOH-NPBA to Chitosan amines via EDC/NHS coupling.
e Chitosan Solubilization:
o Dissolve Chitosan (500 mg) in 50 mL of 1% (v/v) Acetic Acid solution.

o Stir overnight to ensure complete dissolution.[1] Adjust pH to 5.0 using 1M NaOH
(dropwise, avoid precipitation).[1]

» Ligand Activation:
o Dissolve COOH-NPBA (synthesized in Phase 1) in 10 mL DMSO/Water (1:1).
o Calculate molar ratio: Target a substitution degree (SD) of 10-20%.

o Add EDC-HCI (1.5 eq relative to COOH-NPBA) and NHS (1.5 eq). Stir for 30 mins at RT.
[1]

o Conjugation:

o Add the activated ligand solution dropwise to the Chitosan solution under vigorous stirring.

[1]
o React for 24 hours at RT in the dark.

e Purification:
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o Dialyze the reaction mixture against distilled water for 3 days (MWCO 12-14 kDa) to
remove unreacted ligand, EDC, and urea byproducts. Change water every 8 hours.

o Critical Step: Ensure the dialysate pH is neutral to remove any physically adsorbed
boronic acid.[1]

o Lyophilization: Freeze-dry the purified solution to obtain CS-NPBA as a white/off-white
fibrous solid.[1]

Characterization & Validation

: | Confirmation (ET-R

Wavenumber (cm~12) Assignment Interpretation

Amide | bond (Linkage

1650 C=0 Stretching )
between CS and Ligand)
) Aromatic ring (Phenyl &
1590 C=C Stretching o
Pyridine)
1340 B-O Stretching Presence of Boronic Acid
850-700 C-H Bending Aromatic substitution patterns

Determination of Substitution Degree (UV-Vis)

Since the Nicotinamide moiety absorbs UV light:

e Prepare a standard curve of the free COOH-NPBA ligand in 1% acetic acid (A\_max = 260-
270 nm).[1]

e Dissolve a known mass of CS-NPBA conjugate in 1% acetic acid.[1]
o Measure Absorbance at A_max.[1]
o Calculate grafted content using the standard curve.[1]

o Target: 100—200 pmol ligand per gram of polymer.[1]
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Functional Performance: Glucose Responsiveness

The core value of this material is its ability to release payloads in response to hyperglycemia.[1]

Protocol: Glucose-Triggered Release Assay

o Nanoparticle Formation: Prepare Insulin-loaded CS-NPBA nanopatrticles via ionic gelation
(using TPP) at pH 5.5.[1]

e Incubation: Suspend nanoparticles in PBS (pH 7.4) at 37°C.[1]

» Trigger: Divide into three groups with varying glucose concentrations:
o Normoglycemic: 100 mg/dL (5.5 mM)[1]
o Hyperglycemic: 400 mg/dL (22 mM)
o Control: 0 mM[1]

o Measurement: Aliquot supernatant at time points (0, 1, 2, 4, 8, 24 h) and quantify insulin via
HPLC or Bradford assay.

o Expected Result: Release rate should be significantly higher in the 22 mM glucose group
due to the competitive displacement of the Boronate-Chitosan/Mucin interactions by glucose.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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